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Compound of Interest

Compound Name:
9,9-Bis(4-amino-3-

chlorophenyl)fluorene

Cat. No.: B012484 Get Quote

The Architectural Advantage of the Fluorene
Moiety
The fluorene group, a tricyclic aromatic hydrocarbon, imparts several key advantages when

incorporated into the polyimide backbone. Its rigid, planar structure enhances the thermal

stability and glass transition temperature (Tg) of the resulting polymer.[5] Furthermore, the

bulky nature of the fluorene unit, particularly when substituted, hinders close chain packing,

which can surprisingly improve solubility in organic solvents without significantly compromising

thermal properties.[6] This effect also contributes to lower dielectric constants and improved

optical transparency, making these materials highly attractive for applications in

microelectronics and flexible displays.[2][7]

Below is a generalized chemical structure of a fluorene-based diamine, highlighting the core

moiety that forms the basis for the polyimides discussed in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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